Cas no 1261465-11-5 (3'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl)

• Product Name: 3'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl
• CAS No: 1261465-11-5
• MF: C₁₄H₁₁F₃OS
• MW: 284.296753168106
• CID: 4990673
• Update Time: 2023-08-24

3'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methylsulfanyl-3-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H11F3OS/c1-19-13-7-3-5-11(9-13)10-4-2-6-12(8-10)18-14(15,16)17/h2-9H,1H3
• InChI Key： MZDGRCYNDWMUAW-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 5.2
• Topological Polar Surface Area: 34.5